Cas no 1818864-93-5 (tert-butyl (2S)-2-(methylaminomethyl)azetidine-1-carboxylate)

• Product Name: tert-butyl (2S)-2-(methylaminomethyl)azetidine-1-carboxylate
• CAS No: 1818864-93-5
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• MDL: MFCD29060171
• CID: 4618749
• PubChem ID: 118998420
• Update Time: 2024-11-04

tert-butyl (2S)-2-(methylaminomethyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl 2-((methylamino)methyl)azetidine-1-carboxylate
• tert-Butyl (2S)-2-(methylaminomethyl)azetidine-1-carboxylate
• 1-Azetidinecarboxylic acid, 2-[(methylamino)methyl]-, 1,1-dimethylethyl ester, (2S)-
• tert-?butyl (2S)?-?2-?(methylaminomethyl)?azetidine-?1-?carboxylate
• 1-Boc-(2S)-2-(methylaminomethyl)azetidine
• CS-0048684
• P15550
• (S)-tert-Butyl2-((methylamino)methyl)azetidine-1-carboxylate
• 1818864-93-5
• MFCD29060171
• AKOS027337269
• AS-52724
• TERT-BUTYL (2S)-2-[(METHYLAMINO)METHYL]AZETIDINE-1-CARBOXYLATE
• tert-utyl (2S)-2-(methylaminomethyl)zetidine-1-arboxylate
• tert-butyl (2S)-2-(methylaminomethyl)azetidine-1-carboxylate

• MDL： MFCD29060171
• Inchi： 1S/C10H20N2O2/c1-10(2,3)14-9(13)12-6-5-8(12)7-11-4/h8,11H,5-7H2,1-4H3/t8-/m0/s1
• InChI Key： ORGMIXQZUVFNHU-QMMMGPOBSA-N
• SMILES： O(C(C)(C)C)C(N1CC[C@H]1CNC)=O

Computed Properties

• Exact Mass: 200.152477885 g/mol
• Monoisotopic Mass: 200.152477885 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 41.6
• Molecular Weight: 200.28